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Compound of Interest

Compound Name: Ornidazole diol

Cat. No.: B1680657 Get Quote

An In-depth Technical Guide to Ornidazole Diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ornidazole diol, a significant

metabolite and impurity of the antimicrobial agent Ornidazole. This document details its

chemical properties, synthesis, and analytical methodologies, presented in a format tailored for

the scientific community.

Core Chemical Identity
Ornidazole diol, systematically named 3-(2-methyl-5-nitro-1H-imidazol-1-yl)propane-1,2-diol,

is recognized by the CAS Number 62580-80-7[1][2]. It is a primary degradation product of

Ornidazole, particularly formed through hydrolysis in alkaline conditions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ornidazole diol is presented in the

table below. This data is crucial for researchers engaged in formulation development, stability

studies, and analytical method development.
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Property Value Source

CAS Number 62580-80-7 [1][2]

Molecular Formula C₇H₁₁N₃O₄ [1]

Molecular Weight 201.18 g/mol [1]

Melting Point 102.0-104.5 °C [1]

Boiling Point 512.8 °C at 760 mmHg [1]

Solubility
Soluble in Methanol and

DMSO

Appearance White to off-white solid

Storage
Recommended storage at

-20°C for long-term stability.

Synthesis and Formation
Ornidazole diol is primarily formed from the hydrolysis of Ornidazole. The process is

particularly accelerated in basic environments. The logical pathway for the formation of

Ornidazole diol from Ornidazole is depicted below.

Ornidazole
(C₇H₁₀ClN₃O₃)

Ornidazole Epoxide Intermediate

Intramolecular Cyclization
(Alkaline Condition)

Ornidazole Diol
(C₇H₁₁N₃O₄)

Hydrolysis
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Caption: Formation pathway of Ornidazole diol from Ornidazole.

Experimental Protocol: Alkaline Hydrolysis of
Ornidazole
The following is a generalized experimental protocol for the formation of Ornidazole diol via

the alkaline hydrolysis of Ornidazole. This method is typically employed in stress testing studies

to generate the impurity standard.

Objective: To hydrolyze Ornidazole to Ornidazole diol for use as a reference standard or for

degradation pathway studies.

Materials:

Ornidazole

0.5 M Sodium Hydroxide (NaOH) solution

Methanol

Round-bottom flask

Reflux condenser

Heating mantle

Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

TLC developing chamber

Mobile phase: A suitable mixture such as Chloroform:Methanol (9:1 v/v)

UV lamp for visualization

Procedure:

Dissolve a known quantity of Ornidazole in a minimal amount of methanol.
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Transfer the solution to a round-bottom flask.

Add an excess of 0.5 M NaOH solution to the flask.

Attach a reflux condenser and heat the mixture at 80°C.

Monitor the reaction progress using TLC. Spot the reaction mixture alongside a standard of

Ornidazole on a TLC plate.

Develop the TLC plate in the chosen mobile phase.

Visualize the spots under a UV lamp. The reaction is complete when the spot corresponding

to Ornidazole has disappeared, and a new, more polar spot corresponding to Ornidazole
diol is prominent.

Upon completion, cool the reaction mixture to room temperature.

Neutralize the solution with a suitable acid (e.g., dilute HCl) to a pH of approximately 7.

The product, Ornidazole diol, can then be extracted from the aqueous solution using an

appropriate organic solvent (e.g., ethyl acetate).

The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure to yield the crude Ornidazole diol.

Further purification can be achieved by column chromatography or recrystallization.

Analytical Methodology: Quantification by HPLC
High-Performance Liquid Chromatography (HPLC) is a precise and reliable method for the

quantification of Ornidazole diol. Below is a generalized workflow and a typical experimental

protocol for its analysis.

HPLC Analysis Workflow
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Sample and Standard Preparation
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Caption: General workflow for the quantitative analysis of Ornidazole diol by HPLC.
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Experimental Protocol: HPLC-UV Method for
Quantification
This protocol outlines a typical reversed-phase HPLC method for the quantitative determination

of Ornidazole diol.

Objective: To accurately quantify the amount of Ornidazole diol in a sample.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: A mixture of a phosphate buffer and a suitable organic solvent (e.g.,

acetonitrile or methanol). The exact ratio should be optimized for best separation.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determined by UV spectral analysis of Ornidazole diol (typically

around 310-320 nm).

Injection Volume: 20 µL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

Procedure:

Preparation of Standard Solutions:

Accurately weigh a suitable amount of Ornidazole diol reference standard and dissolve it

in the mobile phase to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution with the mobile phase to prepare a series of

calibration standards at different concentrations.

Preparation of Sample Solution:
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Accurately weigh the sample containing Ornidazole diol.

Dissolve the sample in the mobile phase, using sonication if necessary to ensure complete

dissolution.

Dilute the sample solution with the mobile phase to a concentration that falls within the

range of the calibration standards.

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solutions in ascending order of concentration, followed by the sample

solution(s). It is good practice to run a blank (mobile phase) injection first.

Record the chromatograms and the peak areas for Ornidazole diol.

Data Analysis:

Construct a calibration curve by plotting the peak area of the Ornidazole diol standards

against their corresponding concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the

line and the correlation coefficient (r²), which should be close to 1.

Using the peak area of Ornidazole diol from the sample chromatogram and the equation

of the calibration curve, calculate the concentration of Ornidazole diol in the sample.

Express the final result as a percentage or in µg/mg of the original sample.

This technical guide provides foundational information for researchers and professionals

working with Ornidazole and its related substances. The provided protocols are intended as a

starting point and may require optimization based on specific laboratory conditions and

analytical objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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